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Compound of Interest

Compound Name: 4-Methylpiperidin-2-one

Cat. No.: B2599872 Get Quote

An In-Depth Technical Guide to 4-Methylpiperidin-2-one: Structure, Properties, Synthesis,

and Applications

Introduction
4-Methylpiperidin-2-one is a substituted heterocyclic organic compound featuring a piperidine

ring, which is a foundational scaffold in medicinal chemistry.[1] The piperidine ring system is a

ubiquitous structural motif found in a wide array of pharmaceuticals and natural products due to

its favorable physicochemical properties and its capacity to interact with diverse biological

targets.[2] As a derivative, 4-Methylpiperidin-2-one serves as a valuable building block for the

synthesis of more complex molecules, particularly in the development of central nervous

system agents and analgesics.[3] Its structure allows for functionalization at multiple sites,

making it a versatile intermediate for creating libraries of compounds for structure-activity

relationship (SAR) studies in drug discovery.[3] This guide provides a comprehensive overview

of the chemical structure, properties, synthesis, analysis, and applications of 4-
Methylpiperidin-2-one for researchers and drug development professionals.

Chemical Structure and Physicochemical Properties
The structural foundation of 4-Methylpiperidin-2-one is a six-membered ring containing one

nitrogen atom (a lactam). A methyl group is substituted at the 4-position, and a carbonyl group

is present at the 2-position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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